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Compound of Interest

Compound Name: 5-Acetoxy-7-hydroxyflavone

Cat. No.: B180081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Acetoxy-7-hydroxyflavone, a

notable member of the flavonoid family. This document consolidates key chemical data,

explores its biological activities with a focus on anticancer properties, and presents relevant

experimental methodologies and signaling pathways based on current scientific literature.

Core Chemical and Physical Data
5-Acetoxy-7-hydroxyflavone and its isomer, 5-hydroxy-7-acetoxyflavone, are structurally

related compounds with distinct CAS numbers but identical molecular weights. The precise

positioning of the acetyl group influences their chemical and biological characteristics.

Property
5-Acetoxy-7-
hydroxyflavone

5-hydroxy-7-
acetoxyflavone

CAS Number 132351-58-7[1] 6674-40-4[2]

Molecular Formula C₁₇H₁₂O₅[1] C₁₇H₁₂O₅

Molecular Weight 296.27 g/mol [1] 296.27 g/mol

Synonyms
(7-hydroxy-4-oxo-2-

phenylchromen-5-yl) acetate

(5-hydroxy-4-oxo-2-

phenylchromen-7-yl) acetate
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Biological Activity and Therapeutic Potential
While direct studies on 5-Acetoxy-7-hydroxyflavone are limited, extensive research on

structurally similar flavones, such as 5,7-dihydroxyflavone (chrysin) and 5-hydroxy-7-

methoxyflavone, provides significant insights into its potential biological activities, particularly its

anticancer effects. The current understanding suggests that like its parent compounds, 5-
Acetoxy-7-hydroxyflavone likely exerts its effects through the induction of apoptosis,

modulation of key signaling pathways, and generation of reactive oxygen species (ROS) in

cancer cells.

Anticancer Activity
Flavonoids, as a class, are recognized for their potential to inhibit cancer cell proliferation and

induce programmed cell death. Research on related compounds suggests that 5-Acetoxy-7-
hydroxyflavone may share these properties. For instance, 5,7-dihydroxyflavone has been

demonstrated to sensitize cancer cells to TRAIL-mediated apoptosis and inhibit tumor growth.

[3] Similarly, 5-hydroxy-7-methoxyflavone has been shown to trigger mitochondrial-associated

cell death in human colon carcinoma cells.[4][5] These effects are often mediated by the

regulation of apoptosis-related proteins and the activation of specific signaling cascades.

Elucidating the Mechanism of Action: Key Signaling
Pathways
The anticancer effects of flavones are intricately linked to their ability to modulate various

intracellular signaling pathways that govern cell survival, proliferation, and apoptosis. Based on

studies of related flavones, the following pathways are likely targets for 5-Acetoxy-7-
hydroxyflavone.

The PI3K/Akt and MAPK Signaling Pathways
The PI3K/Akt and MAPK signaling pathways are crucial for cell survival and proliferation, and

their dysregulation is a hallmark of many cancers. Flavonoids have been shown to inhibit these

pathways, leading to decreased cancer cell viability. For example, 5,6,7,3′,4′,5′-

Hexamethoxyflavone, a related polymethoxyflavone, inhibits the growth of triple-negative

breast cancer cells by suppressing both the MAPK and Akt signaling pathways.[6] It is plausible

that 5-Acetoxy-7-hydroxyflavone exerts its anticancer effects through similar mechanisms.
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Caption: Proposed inhibition of PI3K/Akt and MAPK pathways by 5-Acetoxy-7-
hydroxyflavone.

Mitochondrial-Mediated Apoptosis Pathway
A common mechanism of anticancer compounds is the induction of apoptosis through the

mitochondrial pathway. This involves the disruption of the mitochondrial membrane potential,

leading to the release of cytochrome c and the activation of a cascade of caspases. 5-Hydroxy-

7-methoxyflavone has been shown to induce apoptosis in HCT-116 colon cancer cells via this

pathway, which is initiated by the generation of reactive oxygen species (ROS).[4][5]
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Caption: Mitochondrial-mediated apoptosis induced by 5-Acetoxy-7-hydroxyflavone.

Experimental Protocols for Biological Evaluation
To assess the biological activity of 5-Acetoxy-7-hydroxyflavone, a series of in vitro assays are

typically employed. The following provides a general framework for key experimental protocols.

Cell Viability and Cytotoxicity Assessment (MTT Assay)
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The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

Experimental Workflow:
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Caption: Workflow for determining cytotoxicity using the MTT assay.

Apoptosis Detection (Annexin V/Propidium Iodide
Staining)
The Annexin V assay is a standard method for detecting apoptosis by identifying the

translocation of phosphatidylserine to the outer leaflet of the plasma membrane. Propidium

iodide (PI) is used to differentiate between apoptotic and necrotic cells.

Experimental Protocol:

Cell Treatment: Culture cancer cells and treat with 5-Acetoxy-7-hydroxyflavone at its

predetermined IC50 concentration for a specified duration (e.g., 24 or 48 hours).

Cell Harvesting: Collect both adherent and floating cells, wash with cold PBS, and resuspend

in Annexin V binding buffer.[7]

Staining: Add FITC-conjugated Annexin V and propidium iodide to the cell suspension.[7]

Incubation: Incubate the cells in the dark at room temperature for 15 minutes.[8]

Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer to quantify the

percentage of live, early apoptotic, late apoptotic, and necrotic cells.[7]

Conclusion
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5-Acetoxy-7-hydroxyflavone is a promising flavonoid with potential applications in cancer

research and drug development. While further studies are needed to fully elucidate its specific

mechanisms of action, the existing body of knowledge on related flavones provides a strong

foundation for future investigations. The experimental protocols and signaling pathways

outlined in this guide offer a framework for researchers to explore the therapeutic potential of

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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